Cas no 2034322-57-9 (N-{2-oxo-2-4-(pyridin-4-yloxy)piperidin-1-ylethyl}acetamide)

• Product Name: N-{2-oxo-2-4-(pyridin-4-yloxy)piperidin-1-ylethyl}acetamide
• CAS No: 2034322-57-9
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5551274
• Update Time: 2025-05-19

N-{2-oxo-2-4-(pyridin-4-yloxy)piperidin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-oxo-2-[4-(4-pyridinyloxy)-1-piperidinyl]ethyl]-
• N-{2-oxo-2-4-(pyridin-4-yloxy)piperidin-1-ylethyl}acetamide

• Inchi： 1S/C14H19N3O3/c1-11(18)16-10-14(19)17-8-4-13(5-9-17)20-12-2-6-15-7-3-12/h2-3,6-7,13H,4-5,8-10H2,1H3,(H,16,18)
• InChI Key： DCULXVHKYYBYBB-UHFFFAOYSA-N
• SMILES： C(NCC(=O)N1CCC(OC2C=CN=CC=2)CC1)(=O)C

Additional information on N-{2-oxo-2-4-(pyridin-4-yloxy)piperidin-1-ylethyl}acetamide

N-{2-Oxo-2-[4-(Pyridin-4-Yloxy)Piperidin-1-Yl]Ethyl}Acetamide: A Comprehensive Overview

N-{2-Oxo-2-[4-(Pyridin-4-Yloxy)Piperidin-1-Yl]Ethyl}Acetamide, commonly referenced by its CAS number CAS No. 2034322-57-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of N-{2-Oxo-2-[4-(Pyridin-4-Yloxy)Piperidin-1-Yl]Ethyl}Acetamide is characterized by a piperidine ring substituted with a pyridine moiety and an acetamide group. This combination creates a versatile platform for functionalization, enabling the compound to participate in a wide range of chemical transformations. The presence of the pyridine ring introduces aromaticity and electron-withdrawing effects, which are crucial for modulating the reactivity of the molecule. Recent research has demonstrated that these properties make the compound an excellent candidate for use in asymmetric catalysis and enantioselective synthesis.

One of the most notable advancements involving this compound is its application in the development of novel drug delivery systems. The ability to functionalize the piperidine ring allows for the attachment of various bioactive molecules, making it a valuable tool in medicinal chemistry. Researchers at leading institutions have explored its potential as a carrier for anti-cancer drugs, leveraging its biocompatibility and controlled release properties. These studies underscore the compound's versatility and its potential to revolutionize therapeutic delivery mechanisms.

In addition to its pharmaceutical applications, N-{2-Oxo-2-[4-(Pyridin-4-Yloxy)Piperidin-1-Yl]Ethyl}Acetamide has shown promise in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other monomers makes it an ideal building block for creating high-performance materials with tailored properties. Recent breakthroughs in polymer chemistry have demonstrated its role in developing self-healing polymers and stimuli-responsive materials, which have applications in aerospace, electronics, and environmental protection.

The synthesis of this compound has also been optimized through cutting-edge methodologies. Traditional approaches often involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes using catalytic systems and microwave-assisted synthesis. These improvements not only enhance the scalability of production but also reduce environmental impact, aligning with global sustainability goals.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of CAS No. 2034322-57-9. Quantum mechanical simulations have revealed that the compound exhibits unique electronic properties, making it suitable for applications in organic electronics and optoelectronic devices. Its ability to act as an electron acceptor in organic photovoltaic cells has been explored extensively, with promising results that could pave the way for more efficient solar energy conversion technologies.

In conclusion, N-{2-Oxo-2-[4-(Pyridin-4-Yloxy)Piperidin-1-Yl]Ethyl}Acetamide stands at the forefront of modern chemical research due to its diverse applications and remarkable structural versatility. As ongoing studies continue to uncover new potentials, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.